1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbaldehyde

• IUPAC Name: 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbaldehyde
• InChI: InChI=1S/C7H8N2O/c10-4-7-5-2-1-3-6(5)8-9-7/h4H,1-3H2,(H,8,9)
• InChI Key: OARNCDPKZBAFOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NN=C2C=O
• Molecular Formula: C7H8N2O
• DSSTOX Substance ID: DTXSID20651674
• Molecular Weight: 136.15 g/mol
• CAS RN: 1018663-45-0

Description

1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbaldehyde (THCP-3-CA) is an organic compound found in nature and has been studied for its various biochemical and physiological effects. It is a member of the family of cyclopenta[c]pyrazole-3-carboxaldehydes, which are small molecules with a five-membered ring containing a nitrogen atom, a carbon atom, and two oxygen atoms. THCP-3-CA is a colorless liquid and is soluble in water, methanol, and ethanol, making it an easily accessible compound for laboratory experiments.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbaldehyde serves as a precursor in the synthesis of complex heterocyclic structures. For instance, it is utilized in creating substituted tetrahydrocyclopenta[c]pyrazoles and tetrahydropyrrolo[c]pyrazoles via intramolecular nitrilimine cycloaddition, demonstrating the compound's role in building pharmacophore models or potential therapeutic agents (Winters, Teleha, & Sui, 2014). Furthermore, its derivatives are synthesized for antimicrobial activity screening, highlighting its significance in discovering new antibacterial and antifungal agents (Sangani, Mungra, Patel, & Patel, 2012).

Material Science Applications

In material science, this compound's derivatives are investigated for their photophysical properties, offering insights into the design of materials with specific optical features. The study of specific solute-solvent interactions and the influence of electron donor-acceptor substituents on fluorescence in novel pyrazolo naphthyridines derives from this compound, highlighting its utility in developing new materials with desired luminescent properties (Patil, Shelar, Rote, Toche, & Jachak, 2010).

Contributions to Medicinal Chemistry

While excluding direct drug use and side effects, the derivatives of 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbaldehyde contribute significantly to medicinal chemistry through the synthesis of compounds with potential therapeutic applications. This includes the creation of molecules with antibacterial properties, where its derivatives have been synthesized and evaluated against various pathogens, showing potency comparable or superior to commercial drugs in some cases (Thumar & Patel, 2011).